molecular formula C11H18 B8616219 Homoadamantane

Homoadamantane

Cat. No. B8616219
M. Wt: 150.26 g/mol
InChI Key: LFWQUGCYGMCTQW-UHFFFAOYSA-N
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Description

Homoadamantane is a useful research compound. Its molecular formula is C11H18 and its molecular weight is 150.26 g/mol. The purity is usually 95%.
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properties

Product Name

Homoadamantane

Molecular Formula

C11H18

Molecular Weight

150.26 g/mol

IUPAC Name

tricyclo[4.3.1.13,8]undecane

InChI

InChI=1S/C11H18/c1-2-9-5-10-3-8(1)4-11(6-9)7-10/h8-11H,1-7H2

InChI Key

LFWQUGCYGMCTQW-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC3CC1CC(C2)C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Homoisotwistane (II) is a compound disclosed by Krantz et al (Chem., Commun., 1971, 1287 and J. Amer. Chem. Soc., 95, 5662 (1973)) in their report concerning the selectivity of the intermolecular Diels-Alder reaction of 1-penten-5-ylcyclohexadienes. However, the selectivity of 4-homoisotwistane (II) is very low in this reaction and the starting 1-penten-5-ylcyclohexadiene is not readily available or cannot easily be synthesized. Accordingly, from the industrial viewpoint, it is very disadvantageous to synthesize 4-homoisotwistane according to the process of Krantz et al. Majerski et al (Tetrahedron Letters, 4915 (1973)) succeeded in synthesizing 4-homoisotwistane (II) in a yield of about 20 percent by reacting homoadamant-4-ene or homoadamantan-4-ol with concentrated sulfuric acid and n-pentane. This process also is industrially disadvantageous because it is difficult to obtain the starting homoadamantane derivatives.
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